Cas no 132929-88-5 (b-D-Glucopyranosiduronic acid,(3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl)

• Product Name: b-D-Glucopyranosiduronic acid,(3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl
• CAS No: 132929-88-5
• MF: C₁₆H₂₀N₂O₈
• MW: 368.338604927063
• CID: 192042
• PubChem ID: 183115
• Update Time: 2025-10-30

b-D-Glucopyranosiduronic acid,(3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,(3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl
• trans-3?-Hydroxy Cotinine O-β-D-Glucuronide
• trans-3'-Hydroxy Cotinine O-β-D-Glucuronide
• TRANS-3'-HYDROXYCOTININE-O-B-D-GLUCURONIDE
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(3R,5S)-1-methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl]oxyoxane-2-carboxylic acid
• trans-3'-Hydroxycotinine O--D-glucuronide
• trans-3-hydroxycotinine beta-D-glucuronide
• 1-O-(trans-3-Hydroxycotinine)-b-D-glucuronide
• (3R,5S)-1-Methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl
• trans-3'-Hydroxycotinine-O-glucuronide
• 3'-Hydroxycotnine-glucuronide
• DTXSID40157860
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(((3R,5S)-1-methyl-2-oxo-5-(pyridin-3-yl)pyrrolidin-3-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
• trans-3'-Hydroxy Cotinine O-?-D-Glucuronide
• N-(trans-3-Hydroxycotinine)-b-D-glucuronide
• 132929-88-5
• CHEBI:133206
• (3R,5S)-1-methyl-2-oxo-5-(pyridin-3-yl)pyrrolidin-3-yl beta-D-glucopyranosiduronic acid
• 3HC-Gluc
• W-201293
• beta-D-Glucopyranosiduronic acid, 1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl, (3R-trans)-
• trans-3'-Hydroxy cotinine N-beta-D-glucuronide
• 132929-88-5 free base
• beta-D-Glucopyranosiduronic acid, (3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl
• 1-O-(trans-3-Hydroxycotinine)-b-D-glucuronide ammonium
• HY-160251
• trans-3'-Hydroxy Cotinine N-b-D-Glucuronide
• CS-0927724
• DTXCID2080351
• trans-3a(2)-Hydroxycotinine-O-glucuronide
• 3-HC-Gluc
• 3-Hydroxycotinine glucuronide

• Inchi： 1S/C16H20N2O8/c1-18-8(7-3-2-4-17-6-7)5-9(14(18)22)25-16-12(21)10(19)11(20)13(26-16)15(23)24/h2-4,6,8-13,16,19-21H,5H2,1H3,(H,23,24)/t8-,9+,10-,11-,12+,13-,16+/m0/s1
• InChI Key： WALNNKZUGHYSCT-MGKNELHOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1C(N(C)[C@H](C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 368.12200
• Monoisotopic Mass: 368.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 180-182°C
• Boiling Point: 699.2±55.0 °C at 760 mmHg
• Flash Point: 376.7±31.5 °C
• Refractive Index: 1.652
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 149.65000
• LogP: -1.79990
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

b-D-Glucopyranosiduronic acid,(3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere

Additional information on b-D-Glucopyranosiduronic acid,(3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl

B-D-Glucopyranosiduronic Acid and (3R,5S)-1-Methyl-2-Oxo-5-(3-Pyridinyl)-3-Pyrrolidinyl: A Comprehensive Overview

B-D-Glucopyranosiduronic acid, also known as glucuronide, is a key intermediate in the metabolism of various compounds, particularly in the detoxification processes within the liver. This compound plays a crucial role in the conjugation of drugs, toxins, and endogenous substances, facilitating their excretion from the body. Recent studies have highlighted its importance in pharmacokinetics and drug development, where understanding its interaction with various substrates is essential for optimizing therapeutic outcomes.

The compound (3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl represents a unique structural class with potential applications in medicinal chemistry. Its pyrrolidine ring system and pyridine substituent confer interesting electronic properties, making it a promising candidate for drug design targeting specific biological pathways. Researchers have explored its potential as a kinase inhibitor and its ability to modulate cellular signaling cascades, which could pave the way for novel therapeutic interventions.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of these compounds. For instance, molecular docking studies have revealed how b-D-glucopyranosiduronic acid interacts with UDP-glucuronosyltransferases (UGTs), enzymes critical for conjugation processes. These insights are valuable for designing drugs with improved bioavailability and reduced toxicity.

In the case of (3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl, synthetic strategies have been optimized to enhance its yield and purity. Novel synthesis routes involving asymmetric catalysis have been reported, which not only improve the efficiency of production but also ensure the correct stereochemistry required for biological activity.

The combination of these two compounds in research has opened new avenues for understanding complex biological systems. For example, their interaction in vitro has been studied to assess their potential synergistic effects on cellular responses. Such studies are instrumental in identifying novel targets for diseases such as cancer and neurodegenerative disorders.

Moreover, the application of advanced analytical techniques like NMR spectroscopy and mass spectrometry has provided deeper insights into the structural elucidation and characterization of these compounds. These techniques are essential for confirming the stereochemistry and purity of synthesized materials, ensuring their reliability in subsequent biological assays.

In conclusion, both b-D-glucopyranosiduronic acid and (3R,5S)-1-methyl-2-oxo-5-(3-pyridinyl)-3-pyrrolidinyl are significant molecules with diverse applications in the fields of pharmacology and medicinal chemistry. Ongoing research continues to uncover their potential roles in drug development and disease treatment, underscoring their importance in contemporary scientific investigations.